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Compound of Interest

Compound Name: Vat Brown 1

Cat. No.: B15555084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The toxicological data available for Vat Brown 1 is limited. Much of the information

presented here is based on the general toxicological profile of anthraquinone dyes and data

from Material Safety Data Sheets (MSDS). Specific experimental data for Vat Brown 1 is

scarce, largely due to its poor solubility in aqueous and organic solvents, which hinders

standardized toxicological testing.

Chemical and Physical Properties
Vat Brown 1, an anthraquinone-based dye, is a dark brown powder with the chemical formula

C₄₂H₁₈N₂O₆ and a molecular weight of 646.60 g/mol .[1][2][3][4] Its CAS number is 2475-33-4.

[1][2][3] It is characterized by its insolubility in water and slight solubility in certain organic

solvents at elevated temperatures.[3][5] This low solubility is a critical factor influencing its

toxicological assessment, as it limits its bioavailability and the feasibility of various in vitro and

in vivo studies.

Toxicological Summary
The known toxicological information for Vat Brown 1 is primarily derived from its Material

Safety Data Sheet (MSDS) and general knowledge of the anthraquinone class of dyes. Direct,

quantitative toxicological data such as LD50 (median lethal dose) or NOAEL (No-Observed-

Adverse-Effect Level) are not available.
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Acute Toxicity
Exposure to Vat Brown 1 may cause irritation to the eyes, skin, and respiratory tract.[6]

Ingestion can lead to gastrointestinal irritation with symptoms like nausea, vomiting, and

diarrhea.[6] The MSDS for Vat Brown 1 indicates that it may be harmful if swallowed.[6]

Table 1: Summary of Acute Toxicity Data for Vat Brown 1

Exposure Route Observed Effects Data Source

Oral

Harmful if swallowed. May

cause gastrointestinal irritation,

nausea, vomiting, and

diarrhea.[6]

MSDS

Dermal
Prolonged or repeated contact

may cause skin irritation.[6]
MSDS

Inhalation
May cause irritation of the

respiratory tract.[6]
MSDS

Eye Contact
Dust may cause irritation and

inflammation.[6]
MSDS

Chronic Toxicity
No specific studies on the chronic toxicity of Vat Brown 1 were identified. However, the parent

compound of this dye class, anthraquinone, is classified by the International Agency for

Research on Cancer (IARC) as "possibly carcinogenic to humans (Group 2B)".[7] This

classification is based on sufficient evidence of carcinogenicity in experimental animals.[7]

Genotoxicity and Mutagenicity
The MSDS for Vat Brown 1 states that mutagenicity data has been reported, but provides no

further details.[6] A key study on the genotoxicity of several anthraquinone dyes in the mouse

lymphoma assay reported that Vat Brown 1 could not be evaluated due to its insolubility in the

culture medium.[1][8]
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Many anthraquinone derivatives have demonstrated genotoxic potential. Some have been

shown to act as intercalating agents and inhibitors of topoisomerase II, an enzyme crucial for

DNA replication and repair.[9] This inhibition can lead to DNA strand breaks and chromosomal

aberrations.

Carcinogenicity
There are no specific carcinogenicity studies on Vat Brown 1. As mentioned earlier, the IARC

has classified the parent compound, anthraquinone, as a possible human carcinogen (Group

2B).[7] Studies on other anthraquinone dyes have shown mixed results, with some

demonstrating carcinogenic potential in animal models.[10][11]

Reproductive and Developmental Toxicity
No information specifically on the reproductive and developmental toxicity of Vat Brown 1 was

found. However, some studies on other anthraquinone dyes have predicted a high risk for

developmental and endocrine disruption.[12]

Absorption, Distribution, Metabolism, and Excretion
(ADME)
There is no available data on the ADME profile of Vat Brown 1 in humans or animals. Its poor

solubility suggests that its absorption from the gastrointestinal tract and skin is likely to be very

low.

Experimental Protocols
Detailed experimental protocols for toxicological studies on Vat Brown 1 are not available in

the public domain. However, for context, a general protocol for an in vitro genotoxicity assay in

which Vat Brown 1's insolubility was a limiting factor is described below.

Mouse Lymphoma Assay (General Protocol)
The mouse lymphoma assay is a forward mutation assay that detects genetic changes

affecting the thymidine kinase (TK) gene in mouse lymphoma L5178Y cells.

Cell Culture: L5178Y/TK+/- cells are cultured in a suitable medium.
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Test Compound Preparation: The test compound is dissolved in an appropriate solvent. For

insoluble compounds like Vat Brown 1, this step presents a significant challenge.

Exposure: The cells are exposed to various concentrations of the test compound for a

specific duration, typically with and without a metabolic activation system (S9 mix).

Expression Period: After exposure, the cells are washed and cultured for a period to allow for

the expression of any mutations.

Selection: Cells are then plated in a selective medium containing a cytotoxic agent (e.g.,

trifluorothymidine) that kills cells with a functional TK enzyme. Only mutant cells lacking TK

activity will survive and form colonies.

Colony Counting: The number of mutant colonies is counted, and the mutation frequency is

calculated.
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Caption: Workflow illustrating the challenges in the toxicological assessment of Vat Brown 1
due to its poor solubility.
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Caption: A generalized signaling pathway for the potential genotoxicity of anthraquinone dyes

via Topoisomerase II inhibition.

Conclusion
The available data on the toxicological profile of Vat Brown 1 is insufficient to perform a

comprehensive risk assessment. The primary challenge in evaluating its toxicity is its extremely

low solubility. Based on the MSDS and the toxicological data for the broader class of

anthraquinone dyes, Vat Brown 1 should be handled with care to avoid direct contact and

inhalation. It is considered a potential irritant, and its potential for mutagenicity and

carcinogenicity cannot be ruled out, although it remains unproven. Further research, potentially

utilizing novel methodologies to address the solubility issue, is necessary to fully elucidate the

toxicological properties of Vat Brown 1. Researchers and drug development professionals

should exercise caution and implement appropriate safety measures when handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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